Cas no 496941-62-9 (1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid)

1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid is a fluorinated pyrrolidinone derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a difluorophenyl group and a carboxylated pyrrolidinone ring, offering versatility as a synthetic intermediate. The compound's fluorine substituents enhance metabolic stability and bioavailability, making it valuable in drug discovery for targeting CNS disorders and inflammation. The carboxylic acid moiety allows for further functionalization, enabling the development of prodrugs or conjugates. Its high purity and well-defined stereochemistry ensure reproducibility in research applications. This compound is particularly useful in medicinal chemistry for optimizing pharmacokinetic properties and exploring structure-activity relationships.
1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid structure
496941-62-9 structure
Product Name:1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
CAS No:496941-62-9
MF:C11H9F2NO3
MW:241.190870046616
MDL:MFCD03082778
CID:1087163
PubChem ID:2969325
Update Time:2025-05-20

1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
    • 1-(3,4-difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
    • 1-(3,4-difluorophenyl)-5-oxo-3-pyrrolidinecarboxylic acid
    • AC1MGZZV
    • Ambcb7939179
    • CTK4J1559
    • HMS2307A15
    • MolPort-002-096-500
    • STL100228
    • SR-01000290073
    • 496941-62-9
    • CHEMBL1327051
    • SR-01000290073-1
    • 1-(3,4-difluorophenyl)-5-oxopyrrolidine-3-carboxylicacid
    • BS-4498
    • DB-179970
    • AKOS016342027
    • EN300-194291
    • AKOS000145207
    • MFCD03082778
    • CS-0210296
    • SMR000079977
    • DTXSID00388017
    • MLS000100181
    • MDL: MFCD03082778
    • Inchi: 1S/C11H9F2NO3/c12-8-2-1-7(4-9(8)13)14-5-6(11(16)17)3-10(14)15/h1-2,4,6H,3,5H2,(H,16,17)
    • InChI Key: ZONVRPYTUSSRDE-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)N1C(CC(C(=O)O)C1)=O)F

Computed Properties

  • Exact Mass: 241.05507
  • Monoisotopic Mass: 241.05504947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 532.4±50.0 °C at 760 mmHg
  • Flash Point: 275.8±30.1 °C
  • PSA: 57.61
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 496941-62-9)

1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 496941-62-9) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its difluorophenyl and 5-oxopyrrolidine-3-carboxylic acid moieties, has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role as a key intermediate in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in fluorinated compounds like 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid stems from their enhanced metabolic stability and bioavailability. These properties make them ideal candidates for addressing challenges in precision medicine and targeted drug delivery. Recent studies highlight its potential in modulating neurotransmitter receptors, aligning with the rising demand for novel neurological disorder treatments. Additionally, its carboxylic acid group offers opportunities for further derivatization, enabling the synthesis of high-value bioactive molecules.

From an industrial perspective, CAS No. 496941-62-9 is often discussed in the context of green chemistry and sustainable synthesis. With the pharmaceutical industry prioritizing eco-friendly processes, this compound’s efficient synthetic routes—such as catalytic fluorination and microwave-assisted reactions—are being optimized to reduce waste and energy consumption. Such advancements resonate with global trends like carbon footprint reduction and circular economy initiatives.

Analytical techniques for characterizing 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid include HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Its stability under various pH conditions also makes it a reliable candidate for formulation studies. As the scientific community explores AI-driven drug design, this compound’s structural data contributes to cheminformatics databases, accelerating virtual screening pipelines.

In summary, 1-(3,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid exemplifies the intersection of medicinal chemistry and sustainable technology. Its multifaceted applications—from CNS drug development to green synthesis—position it as a compound of enduring relevance in modern research. Future studies may further unlock its potential in personalized therapeutics and catalysis innovation.

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